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Compound of Interest

Compound Name: Geranyl valerate

CAS No.: 10402-47-8

Cat. No.: B078271

Get Quote

Introduction: The Olfactive Contribution of Geranyl
Valerate
Geranyl valerate is an ester that belongs to the monoterpenoid family, valued in the fragrance

industry for its distinct olfactory profile. It is characterized by a fresh, fruity, and slightly rosy

scent with green and herbaceous undertones. As a middle-note fragrance ingredient, it

provides significant lift and complexity to fragrance compositions, bridging the gap between

volatile top notes and tenacious base notes. Its chemical structure, derived from the reaction of

geraniol and valeric acid, results in a versatile and stable molecule suitable for a wide array of

cosmetic applications, from rinse-off products like shampoos and body washes to leave-on

applications such as lotions, creams, and fine fragrances.

These application notes provide researchers, formulators, and drug development professionals

with the technical guidance required to effectively incorporate Geranyl valerate into cosmetic

formulations. The protocols herein are designed to ensure product stability, sensory

performance, and regulatory compliance.
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Physicochemical Properties for Formulation
A thorough understanding of a fragrance ingredient's physicochemical properties is

fundamental to predicting its behavior within a cosmetic chassis. These parameters dictate

solubility, stability, and volatility, directly impacting the final sensory experience.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Formulation & Incorporation Protocols
The successful incorporation of Geranyl valerate depends on the cosmetic vehicle. Its

lipophilic nature necessitates specific strategies for aqueous vs. anhydrous systems.

Protocol 1: Incorporation into an Oil-in-Water (O/W)
Emulsion (e.g., Lotion, Cream)
This protocol is designed to maximize the stability and olfactory performance of Geranyl
valerate in a standard O/W lotion.

Rationale: Geranyl valerate is highly soluble in the oil phase. It is added during the cool-down

phase to prevent volatilization and potential degradation that can occur at the high

temperatures required for emulsification.

Step-by-Step Methodology:

Phase Preparation:
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Oil Phase: Combine emollients, fatty alcohols, and oil-soluble actives in a primary vessel.

Heat to 75-80°C until all components are melted and uniform.

Water Phase: In a separate vessel, combine water, humectants (e.g., glycerin), and any

water-soluble actives. Heat to 75-80°C.

Emulsification: Slowly add the Water Phase to the Oil Phase under high shear

homogenization (e.g., 5000-8000 RPM). Maintain homogenization for 10-15 minutes to form

a stable, fine emulsion.

Cool-Down: Begin cooling the emulsion under gentle agitation (e.g., paddle mixer at 100-200

RPM).

Fragrance Addition:

Critical Step: Once the emulsion temperature is below 40°C, add Geranyl valerate. The

recommended usage level is typically between 0.1% and 0.8%, depending on the desired

scent intensity and product type.

It is best practice to pre-solubilize the Geranyl valerate in a small amount of a suitable

solubilizer (e.g., Polysorbate 20, PEG-40 Hydrogenated Castor Oil) or with the

preservative system before adding it to the main batch. This ensures rapid and complete

dispersion.

Final Adjustments: Add any temperature-sensitive additives (e.g., certain preservatives,

vitamins). Adjust the pH to the target range (typically 5.0-6.5 for skin products).

Homogenization & QC: Mix until the batch is completely uniform. Perform quality control

checks (viscosity, pH, appearance).
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for adding Geranyl valerate to an O/W emulsion.

Protocol 2: Incorporation into a Surfactant-Based
System (e.g., Shampoo, Body Wash)
Rationale: In aqueous surfactant systems, the lipophilic Geranyl valerate requires a solubilizer

to prevent phase separation (cloudiness) and ensure a clear final product.

Step-by-Step Methodology:

Primary Surfactant Phase: In the main vessel, combine the primary anionic surfactants (e.g.,

Sodium Laureth Sulfate) with water. Heat gently (40-50°C) to aid dissolution.

Fragrance Pre-mix:

Critical Step: In a separate vessel, create a fragrance pre-mix. Combine Geranyl valerate
with a non-ionic surfactant or solubilizer (e.g., Polysorbate 20, Cocamidopropyl Betaine) at

a ratio typically between 1:3 and 1:5 (fragrance to solubilizer).

Mix until the solution is completely clear. This indicates successful micelle formation and

solubilization.

Combine and Mix: Slowly add the fragrance pre-mix to the primary surfactant phase with

moderate agitation.
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Secondary Surfactants & Additives: Add amphoteric and non-ionic co-surfactants,

conditioning agents, and humectants.

Thickening and Final Adjustments: Add the thickening agent (e.g., NaCl, carbomer). Adjust

pH and add the preservative system.

QC: Check for clarity, viscosity, and pH.

Stability & Compatibility Testing Protocol
Stability testing is mandatory to ensure the fragrance does not degrade and that the cosmetic

formulation remains physically and chemically stable over its shelf life.

Objective: To assess the physicochemical stability and olfactory integrity of a cosmetic product

containing Geranyl valerate under accelerated aging conditions.

Methodology:

Sample Preparation: Prepare three batches of the final formulation. Package the product in

its intended final consumer packaging.

Baseline Analysis (Time 0): Analyze one sample from each batch for the following

parameters:

Appearance: Color, clarity, homogeneity.

pH: Using a calibrated pH meter.

Viscosity: Using a viscometer with a specified spindle and speed.

Odor: Evaluated by a trained sensory panel against a frozen standard.

Accelerated Aging: Place the remaining samples in stability chambers under the following

conditions:

Condition A: 40°C ± 2°C / 75% RH ± 5% RH

Condition B: 25°C ± 2°C / 60% RH ± 5% RH (Real-time control)
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Condition C: 5°C ± 3°C (Refrigerated control)

Condition D: Photostability chamber with controlled UV/Vis light exposure (e.g., ICH Q1B

guidelines).

Evaluation Intervals: Test samples at specified time points: 2 weeks, 1 month, 2 months, and

3 months for accelerated conditions.

Acceptance Criteria: The product is considered stable if there is no significant change from

the baseline for all parameters. "Significant change" is defined as:

A noticeable change in color or phase separation.

A pH shift of > ±0.5 units.

A viscosity change of > ±20%.

A perceptible difference in scent character or intensity as determined by the sensory

panel.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Relationship between stability stressors and quality metrics.

Safety & Regulatory Profile
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The use of any fragrance ingredient must be supported by a robust safety assessment and

adherence to industry regulations.

Safety Assessment: Geranyl valerate has been evaluated by the Scientific Committee on

Consumer Safety (SCCS). While geraniol, a precursor, is a known allergen, Geranyl
valerate itself is not currently classified as a skin sensitizer under the EU's CLP Regulation.

However, formulators must be aware of potential hydrolysis back to geraniol in certain

formulations. The SCCS opinion on fragrance allergens recommends that ingredients

capable of breaking down into allergens be considered.

IFRA Standards: The International Fragrance Association (IFRA) sets standards for the safe

use of fragrance ingredients. As of the latest amendments, Geranyl valerate does not have

a specific restriction standard but must be used in accordance with the IFRA Code of

Practice. This includes ensuring that the levels of any impurities, such as geraniol, are within

acceptable limits. Formulators are required to consult the most current IFRA Standards

library for compliance.

Recommended Use Levels: Based on industry practice and safety assessments, typical

concentration ranges for Geranyl valerate are:

Fine Fragrance (Eau de Toilette): 0.5% - 2.0%

Creams and Lotions: 0.2% - 0.8%

Shampoos and Body Washes: 0.3% - 1.0%

Soaps: 0.5% - 1.5%
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To cite this document: BenchChem. [Application Notes & Protocols: Geranyl Valerate in
Cosmetic Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078271#application-of-geranyl-valerate-as-a-
fragrance-ingredient-in-cosmetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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